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Executive Summary & Biological Context
Adrenorphin, widely referred to as metorphamide in early literature, is an endogenous opioid octapeptide with the amino acid sequence Tyr-Gly-Gly-P

holds a unique structural distinction: it was the first discovered C-terminally amidated opioid peptide in mammals[3].

This C-terminal amidation is not a mere biosynthetic byproduct; it is a critical functional determinant. The transformation of a C-terminal glycine into an

receptor (Kᵢ = 0.12 nM) while rendering δ-receptor binding negligible[1][3].
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Biochemical pathway of Adrenorphin from Proenkephalin A cleavage to μ-opioid receptor activation.
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Synthesis Strategy: Fmoc Solid-Phase Peptide Synthesis (SPPS)
The synthesis of Adrenorphin presents specific chemical hurdles: the necessity of a C-terminal amide, the presence of two highly basic, sterically dem

Phase Peptide Synthesis (SPPS) strategy[4].

Causality Behind Experimental Choices
Resin Selection: Standard Wang resins yield C-terminal carboxylic acids upon cleavage. Because the biological activity of Adrenorphin strictly requ

terminal Valine, yielding the biologically active amide[2].

Protecting Group Strategy: The highly nucleophilic guanidino groups of the two arginine residues are protected with Pbf (2,2,4,6,7-pentamethyldihy

hydroxyl.

Coupling Chemistry: We utilize DIC (N,N'-Diisopropylcarbodiimide) paired with Oxyma Pure. Oxyma acts as a superior nucleophile that suppresses

hindered residues like Valine[4].
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Iterative Fmoc Solid-Phase Peptide Synthesis (SPPS) workflow for Adrenorphin.
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Protocol 1: Automated Fmoc SPPS & Cleavage
Resin Swelling: Weigh 0.1 mmol of Rink Amide AM resin (loading ~0.5 mmol/g). Swell in N,N-Dimethylformamide (DMF) for 30 minutes to expand t

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 × 1 minute).

Amino Acid Coupling: Dissolve 0.4 mmol (4 eq) of Fmoc-Val-OH and 0.4 mmol of Oxyma Pure in DMF. Add 0.4 mmol of DIC. Add the activated mix

Self-Validation (Kaiser Test): After coupling, perform a Kaiser test. A yellow resin indicates complete coupling; a blue color indicates unreacted am

Iterative Elongation: Repeat deprotection and coupling for the remaining sequence: Fmoc-Arg(Pbf)-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Met-OH, Fmoc-

Global Cleavage (Reagent K): After final Fmoc removal, treat the dried resin with 10 mL of cleavage cocktail (82.5% TFA, 5% Phenol, 5% Water, 5%

Causality: Ethanedithiol (EDT) is mandatory here. Methionine is highly prone to oxidation to sulfoxide. EDT acts as a strong reducing scavenger.

Tyrosine ring; EDT safely traps these carbocations.

Precipitation: Filter the resin and precipitate the peptide by adding the filtrate dropwise to cold diethyl ether (-20°C). Centrifuge, wash the pellet twic

Purification Methodology: Preparative RP-HPLC
Crude Adrenorphin contains deletion sequences, truncated peptides, and residual scavengers that must be removed via Preparative Reversed-Phase

Causality Behind Chromatography Design
Adrenorphin is a highly basic peptide due to its two Arginine residues and the N-terminal amine. In standard unbuffered aqueous/organic mobile phas

severe peak tailing and poor resolution.

To counteract this, 0.1% Trifluoroacetic Acid (TFA) is utilized as an ion-pairing reagent[5][6]. TFA protonates the basic sites and forms a hydrophobic i

hydrophobic C18 column, and dramatically sharpens the elution peak[6].

Quantitative Data: Optimized RP-HPLC Gradient
Because Adrenorphin contains a highly hydrophobic N-terminal domain (YGGF) and a hydrophilic, highly charged C-terminal domain (MRRV), a shall

Time (min) Flow Rate (mL/min) % Mobile Phase A (H₂O + 0.1% TFA)

0.0 15.0 90

5.0 15.0 90

35.0 15.0 60

40.0 15.0 5

45.0 15.0 90

Protocol 2: Purification and Quality Control
Sample Preparation: Dissolve the crude peptide pellet in a minimum volume of 10% Acetonitrile / 90% Water containing 0.1% TFA. Filter through a 

Self-Validation (Crude Profiling): Analyze a 1 mg sample of the crude via analytical LC-MS to confirm the presence of the target mass (Expected 

Chromatography Execution: Inject the sample onto a Preparative C18 column (e.g., 20 × 150 mm, 5 µm). Run the gradient outlined in the table abo

Fraction Pooling & Lyophilization: Collect fractions across the major peak.

Self-Validation (Fraction Purity): Do not pool based solely on the preparative UV chromatogram. Analyze individual fractions via analytical RP-HP

Final Yield: Lyophilize the pooled fractions to yield the purified Adrenorphin as a white, fluffy TFA salt powder. Store at -20°C in a desiccator to prev
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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